Cas no 2227870-42-8 ((1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol)

• Product Name: (1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol
• CAS No: 2227870-42-8
• MF: C₁₃H₁₁F₃O₂
• MW: 256.220454454422
• CID: 6073815
• PubChem ID: 165885539
• Update Time: 2025-10-30

(1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol
• 2227870-42-8
• EN300-1974459

• Inchi： 1S/C13H11F3O2/c1-18-10-7-6-8-4-2-3-5-9(8)11(10)12(17)13(14,15)16/h2-7,12,17H,1H3/t12-/m1/s1
• InChI Key： ZUVXHUHTVGXTSK-GFCCVEGCSA-N
• SMILES： FC([C@@H](C1C(=CC=C2C=CC=CC=12)OC)O)(F)F

Computed Properties

• Exact Mass: 256.07111408g/mol
• Monoisotopic Mass: 256.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol (CAS No. 2227870-42-8)

The compound (1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol (CAS No. 2227870-42-8) is a chiral fluorinated alcohol derivative with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a trifluoromethyl group and a methoxynaphthalene moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its stereoselective properties and compatibility with modern green chemistry protocols.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The (1R)-enantiomer of this compound is particularly noteworthy for its potential in asymmetric catalysis and chiral auxiliaries. A 2023 study highlighted its role in accelerating the development of next-generation therapeutics, especially in oncology and CNS disorders. This aligns with the growing trend of precision medicine, where tailored molecular structures are critical.

From a synthetic chemistry perspective, the 2-methoxynaphthalene scaffold in this compound offers π-π stacking capabilities, which are exploited in organic electronics and photocatalysis. Its CAS No. 2227870-42-8 is frequently searched in databases like SciFinder and Reaxys, reflecting industrial interest. Notably, the compound’s thermodynamic stability under physiological conditions makes it a candidate for prodrug formulations—a hot topic in drug delivery systems.

Environmental considerations also play a role in its appeal. The trifluoroethanol segment is biodegradable under specific conditions, addressing concerns about PFAS alternatives. Regulatory agencies emphasize safer fluorochemicals, and this compound’s low ecotoxicity profile positions it favorably. Laboratories optimizing microwave-assisted synthesis often reference this molecule due to its rapid reaction kinetics.

In summary, (1R)-2,2,2-trifluoro-1-(2-methoxynaphthalen-1-yl)ethan-1-ol bridges multiple disciplines—from medicinal chemistry to sustainable materials. Its CAS No. 2227870-42-8 serves as a pivotal identifier for researchers exploring chiral resolution techniques or high-throughput screening. As the scientific community prioritizes molecular diversity and eco-friendly synthesis, this compound’s versatility ensures its relevance in cutting-edge applications.